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Compound of Interest

Compound Name: Paritaprevir dihydrate

Cat. No.: B1518663 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

and compliant disposal of Paritaprevir dihydrate, ensuring laboratory safety and

environmental protection.

Paritaprevir dihydrate, an active pharmaceutical ingredient, requires careful handling and

disposal due to its potential environmental toxicity. This document provides a procedural, step-

by-step guide to its proper disposal, adhering to safety and regulatory standards.

Key Safety and Hazard Information
A critical first step in the proper disposal of any chemical is understanding its inherent hazards.

The following table summarizes the key hazard information for Paritaprevir dihydrate based

on available safety data sheets.
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Hazard Classification Description Precautionary Statement

Acute Oral Toxicity
Category 4: Harmful if

swallowed.

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/ physician if

you feel unwell.

Acute Aquatic Toxicity
Category 1: Very toxic to

aquatic life.

P273: Avoid release to the

environment.

Chronic Aquatic Toxicity

Category 1: Very toxic to

aquatic life with long lasting

effects.

P391: Collect spillage.

Disposal -

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

Procedural Steps for Proper Disposal
The proper disposal route for Paritaprevir dihydrate is contingent on its classification as either

a non-hazardous or hazardous waste, which may depend on the formulation and

concentration, as well as local regulations. As a definitive classification under the Resource

Conservation and Recovery Act (RCRA) is not readily available, laboratory personnel must

make a determination based on the information at hand and in consultation with their

institution's Environmental Health and Safety (EHS) department.

Step 1: Waste Characterization

Before disposal, you must determine if the Paritaprevir dihydrate waste is considered

hazardous.

Consult the Safety Data Sheet (SDS): The SDS for Paritaprevir dihydrate indicates it is

"very toxic to aquatic life with long lasting effects"[1]. This characteristic may qualify it as a

hazardous waste under the toxicity characteristic (D-list) in some jurisdictions.

Check for RCRA Listings: Determine if Paritaprevir dihydrate or its formulation is explicitly

listed as a P- or U-listed hazardous waste by the Environmental Protection Agency (EPA) or
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your state's environmental agency. As of the latest information, Paritaprevir is not explicitly

found on these lists.

Evaluate for Hazardous Characteristics: Assess if the waste exhibits any of the four

characteristics of hazardous waste:

Ignitability: Unlikely for Paritaprevir dihydrate.

Corrosivity: Unlikely for Paritaprevir dihydrate.

Reactivity: Unlikely for Paritaprevir dihydrate.

Toxicity: Due to its high aquatic toxicity, it may be classified as hazardous under this

characteristic. Consult your EHS department for guidance on making this determination.

Contact your EHS Department: Your institution's EHS department is the ultimate authority on

waste classification and disposal procedures. Provide them with the SDS and any other

relevant information to get a definitive classification.

Step 2: Segregation and Storage

Proper segregation and storage are crucial to prevent accidental release and ensure safe

handling.

If classified as Non-Hazardous Pharmaceutical Waste:

Segregate from general trash and hazardous chemical waste.

Collect in a designated, leak-proof container clearly labeled "Non-Hazardous

Pharmaceutical Waste" and include the chemical name "Paritaprevir dihydrate".

If classified as Hazardous Waste:

Collect in a designated, leak-proof, and chemically compatible container.

The container must be clearly labeled as "Hazardous Waste," with the full chemical name

"Paritaprevir dihydrate" and a description of the hazards (e.g., "Toxic," "Aquatic

Hazard").
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Store in a designated satellite accumulation area.

Keep the container closed at all times, except when adding waste.

Step 3: Disposal

The final disposal method depends on the waste classification.

For Non-Hazardous Pharmaceutical Waste:

Arrange for pickup and disposal through your institution's approved waste management

vendor.

The recommended disposal method is typically incineration at a permitted facility to

ensure complete destruction.

For Hazardous Waste:

Follow your institution's established procedures for hazardous waste pickup. This usually

involves submitting a request to the EHS department.

The waste will be transported by a licensed hazardous waste hauler to a permitted

Treatment, Storage, and Disposal Facility (TSDF) for incineration.

Never dispose of Paritaprevir dihydrate down the drain or in the regular trash. Its high aquatic

toxicity poses a significant threat to the environment.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Paritaprevir dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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